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Compound of Interest

2-((tert-Butoxycarbonyl)amino)-4-
Compound Name:
chlorobenzoic acid

Cat. No.: B147920

CAS Number: 136290-47-6

This technical guide provides a comprehensive overview of 2-((tert-
Butoxycarbonyl)amino)-4-chlorobenzoic acid, a key intermediate in organic synthesis,
particularly within the realms of pharmaceutical and medicinal chemistry. This document is
intended for researchers, scientists, and professionals involved in drug discovery and
development.

Chemical Identity and Properties

2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid, also known as 4-Chloro-2-(Boc-
amino)benzoic acid, is a substituted aromatic carboxylic acid. The presence of a tert-
butoxycarbonyl (Boc) protecting group on the amino functionality makes it a valuable building
block for the synthesis of more complex molecules, allowing for controlled and selective
reactions.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 136290-47-6 [1]

Molecular Formula C12H14CINO4 [1]

Molecular Weight 271.70 g/mol [2]
2-[(tert-

IUPAC Name butoxycarbonyl)amino]-4- [2]

chlorobenzoic acid

4-Chloro-2-(Boc-
Synonyms amino)benzoic acid, N-Boc-2- [2]

amino-4-chlorobenzoic acid

Appearance Solid (form may vary) General knowledge
Boiling Point 352.4 °C (predicted) General knowledge
Storage Temperature 2-8°C General knowledge

Synthesis and Experimental Protocols

While specific, detailed peer-reviewed synthesis protocols for 2-((tert-
Butoxycarbonyl)amino)-4-chlorobenzoic acid are not readily available in the public domain,
its synthesis can be logically derived from the protection of its parent amine, 2-amino-4-
chlorobenzoic acid. The following represents a generalized, plausible experimental workflow for
its preparation.

General Synthesis Workflow

The synthesis of 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid typically involves the
protection of the amino group of 2-amino-4-chlorobenzoic acid using di-tert-butyl dicarbonate
(Boc20) under basic conditions.
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Synthesis Workflow

Start: 2-Amino-4-chlorobenzoic acid

;

Dissolve in a suitable solvent
(e.g., THF, Dioxane)

}

Add a base
(e.g., NaOH, Triethylamine)

}

Add Di-tert-butyl dicarbonate (Boc)20

;

Stir at room temperature

;

Acidic workup
(e.g., with dilute HCI)

}

Extract with an organic solvent
(e.g., Ethyl acetate)

}

Purify by column chromatography
or recrystallization

;

End Product:

2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid

Click to download full resolution via product page

Caption: General workflow for the Boc-protection of 2-amino-4-chlorobenzoic acid.
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Postulated Experimental Protocol: Boc Protection of 2-
Amino-4-chlorobenzoic Acid

Materials:

2-Amino-4-chlorobenzoic acid

» Di-tert-butyl dicarbonate (Bocz0)

e Sodium hydroxide (NaOH) or Triethylamine (EtsN)

o Tetrahydrofuran (THF) or 1,4-Dioxane

o Ethyl acetate

e 1 M Hydrochloric acid (HCI)

» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

» Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator, and standard
laboratory glassware.

Procedure:

Dissolution: In a round-bottom flask, dissolve 2-amino-4-chlorobenzoic acid (1 equivalent) in
a suitable solvent such as THF or 1,4-dioxane.

 Basification: Add an aqueous solution of sodium hydroxide (1.1 equivalents) or triethylamine
(1.2 equivalents) to the reaction mixture while stirring.

» Boc-Protection: To the stirred solution, add di-tert-butyl dicarbonate (1.1 equivalents) either
neat or dissolved in a small amount of the reaction solvent.

» Reaction: Allow the mixture to stir at room temperature for 12-24 hours. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC).
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o Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to
remove the organic solvent. Add water to the residue and then acidify the aqueous solution
to a pH of approximately 2-3 with 1 M HCI. This will precipitate the product.

o Extraction: Extract the aqueous layer with ethyl acetate (3 x volume).
» Washing: Combine the organic layers and wash with water and then with brine.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOa4 or NazSOa4, filter,
and concentrate under reduced pressure to yield the crude product.

 Purification: The crude product can be purified by silica gel column chromatography using a
mixture of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable
solvent system (e.g., ethyl acetate/hexane).

Role in Drug Discovery and Development

While specific biological activity or direct application in signaling pathways for 2-((tert-
Butoxycarbonyl)amino)-4-chlorobenzoic acid is not extensively documented, its utility lies in
its role as a versatile intermediate for the synthesis of pharmacologically active molecules. The
Boc-protected amino group and the carboxylic acid functionality allow for its incorporation into a
variety of molecular scaffolds. The chloro-substituent provides a handle for further
modifications through cross-coupling reactions.

Potential Applications in Medicinal Chemistry

Derivatives of aminobenzoic acids are known to be part of various therapeutic agents. The
structure of 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid makes it a suitable
precursor for the synthesis of compounds targeting a range of biological pathways.
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Potential Therapeutic Targets

2-((tert-Butoxycarbonyl)amino)
-4-chlorobenzoic acid

}

Cross-Coupling Reactions

17 Amide Coupling (e.g., Suzuki, Buchwald-Hartwig) Boc Deprotection

Kinase Inhibitors Protease Inhibitors Other Bioactive Molecules Receptor Modulators

Click to download full resolution via product page

Caption: Potential synthetic pathways from the core molecule to various drug classes.

General Experimental Workflow in Drug Discovery

The use of 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid in a drug discovery
program would typically follow a multi-step process, starting from its incorporation into a lead
molecule, followed by optimization and biological evaluation.
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Drug Discovery Workflow

Lead Compound Identification

Synthesis of Analogs using
2-((tert-Butoxycarbonyl)amino)
-4-chlorobenzoic acid

'

In vitro Biological Screening

:

Structure-Activity
Relationship (SAR) Studies

:

Lead Optimization

:

In vivo Studies

Preclinical Candidate

Click to download full resolution via product page
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Caption: A typical workflow illustrating the use of the title compound in drug discovery.

Safety and Handling
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As with any chemical reagent, 2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid should
be handled with appropriate safety precautions in a well-ventilated laboratory. Personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn.
For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-((tert-Butoxycarbonyl)amino)-4-chlorobenzoic acid (CAS: 136290-47-6) is a valuable
synthetic intermediate for the development of novel compounds in the pharmaceutical industry.
Its bifunctional nature, with a protected amine and a carboxylic acid, coupled with a reactive
chloro-substituent, provides a versatile platform for the construction of complex molecular
architectures. While direct biological data for this specific compound is limited, its utility as a
building block in the synthesis of potential therapeutic agents is clear. Further research and
publication of its applications will undoubtedly provide more specific insights into its role in
medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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